Cas no 648409-30-7 (3-(Pyridin-4-ylmethyl)aminopropanenitrile)

3-(Pyridin-4-ylmethyl)aminopropanenitrile structure
648409-30-7 structure
Product Name:3-(Pyridin-4-ylmethyl)aminopropanenitrile
CAS No:648409-30-7
MF:C9H11N3
MW:161.203741312027
MDL:MFCD00121809
CID:961405
PubChem ID:2063970
Update Time:2025-04-19

3-(Pyridin-4-ylmethyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-pyridinylmethyl)amino]-Propanenitrile
    • 3-(pyridin-4-ylmethylamino)propanenitrile
    • 3-[(4-Pyridylmethyl)amino]propanenitrile
    • 3-[(Pyridin-4-ylmethyl)amino]propanenitrile
    • SCHEMBL13717253
    • CS-0322725
    • DTXSID10366386
    • 648409-30-7
    • MFCD00121809
    • AKOS008962583
    • TS-00107
    • SB55308
    • 3-{[(pyridin-4-yl)methyl]amino}propanenitrile
    • 3-((Pyridin-4-ylmethyl)amino)propanenitrile
    • 3-(Pyridin-4-ylmethyl)aminopropanenitrile
    • MDL: MFCD00121809
    • Inchi: 1S/C9H11N3/c10-4-1-5-12-8-9-2-6-11-7-3-9/h2-3,6-7,12H,1,5,8H2
    • InChI Key: YBWTXEJAEKEKRW-UHFFFAOYSA-N
    • SMILES: N(CCC#N)CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 48.7Ų

3-(Pyridin-4-ylmethyl)aminopropanenitrile Pricemore >>

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